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Compound of Interest

Compound Name: Bis(2-ethylhexyl) dithiodiacetate

Cat. No.: B1607718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(2-ethylhexyl) dithiodiacetate is an organosulfur compound characterized by a disulfide

linkage and two ester functional groups.[1] The presence of the disulfide bond makes it a

reactive molecule with potential applications in materials science and as a chemical

intermediate.[1] The two bulky 2-ethylhexyl groups confer significant oil-solubility (lipophilicity),

suggesting its utility in non-polar media such as lubricants or polymer matrices.[1] This guide

provides a comprehensive overview of its molecular structure, synthesis, and known properties

based on available data.

Molecular Structure and Identification
Bis(2-ethylhexyl) dithiodiacetate is structurally defined as the diester of dithiodiacetic acid

and 2-ethylhexanol.[1] The core of the molecule is the dithiodiacetate group, which contains a

disulfide (-S-S-) bond.

Chemical Identifiers
A summary of the key chemical identifiers for Bis(2-ethylhexyl) dithiodiacetate is provided in

the table below.
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Identifier Value Reference

CAS Number 62268-47-7 [1][2][3]

Molecular Formula C20H38O4S2 [1]

Molecular Weight 406.6 g/mol [1]

IUPAC Name

2-ethylhexyl 2-[[2-(2-

ethylhexoxy)-2-

oxoethyl]disulfanyl]acetate

[4]

SMILES String
CCCCC(CC)COC(=O)CSSCC(

=O)OCC(CC)CCCC
[4]

InChI Key
YREDCFUZMPDCSM-

UHFFFAOYSA-N
[1][4]

Physicochemical Properties
Detailed experimental physicochemical data for Bis(2-ethylhexyl) dithiodiacetate is not

readily available in the public domain. However, computational predictions from publicly

available databases provide some insight into its properties.

Property Predicted Value Reference

XLogP3 7 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 19 [4]

It is described as a clear, oily liquid that is insoluble in water but soluble in organic solvents like

ethanol and ether.[1]
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The primary route for the synthesis of Bis(2-ethylhexyl) dithiodiacetate is the Fischer

esterification of dithiodiacetic acid with 2-ethylhexanol.[1] This reaction is typically catalyzed by

a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

Proposed Experimental Protocol
While a specific, detailed protocol for the synthesis of Bis(2-ethylhexyl) dithiodiacetate is not

available, a general procedure can be inferred from standard esterification methods for similar

compounds.

Materials:

Dithiodiacetic acid

2-Ethylhexanol (in excess)

Sulfuric acid (catalytic amount)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Organic solvent (e.g., diethyl ether or dichloromethane for extraction)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine dithiodiacetic acid and an excess of 2-ethylhexanol.

Catalysis: Add a catalytic amount of concentrated sulfuric acid to the mixture.

Esterification: Heat the reaction mixture to reflux. The water produced during the reaction will

be collected in the Dean-Stark trap, driving the equilibrium towards the product.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or by observing the cessation of water collection.

Workup:
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Cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent like diethyl ether.

Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the

acid catalyst, followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be further purified by vacuum distillation or column

chromatography to yield pure Bis(2-ethylhexyl) dithiodiacetate.

The following diagram illustrates the general workflow for the synthesis of Bis(2-ethylhexyl)
dithiodiacetate.

Dithiodiacetic Acid +
2-Ethylhexanol (excess) +

Acid Catalyst (H2SO4)

Esterification
(Reflux with water removal)

Workup
(Neutralization, Extraction)

Purification
(Vacuum Distillation or

Column Chromatography)

Bis(2-ethylhexyl)
dithiodiacetate

Click to download full resolution via product page

Synthesis workflow for Bis(2-ethylhexyl) dithiodiacetate.

Reactivity
The key reactive site in Bis(2-ethylhexyl) dithiodiacetate is the disulfide bond.[1] This bond

can be cleaved under reducing conditions to yield two molecules of the corresponding thiol, 2-

ethylhexyl thioglycolate.[1] Common reducing agents for this transformation include sodium

borohydride and lithium aluminum hydride.[1]

The following diagram depicts the reductive cleavage of the disulfide bond.
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Reductive cleavage of Bis(2-ethylhexyl) dithiodiacetate.

Biological Activity and Applications
There is currently no specific information available in the public domain regarding the biological

activity, toxicological profile, or applications in drug development of Bis(2-ethylhexyl)
dithiodiacetate. While other "bis(2-ethylhexyl)" esters, such as the phthalate, have been

extensively studied, it is not scientifically sound to extrapolate those findings to the

dithiodiacetate derivative due to the significant structural and chemical differences imparted by

the disulfide linkage.

Conclusion
Bis(2-ethylhexyl) dithiodiacetate is a molecule with a well-defined structure, but it remains a

poorly characterized compound in terms of its experimental physicochemical properties and

biological activity. The information available suggests a straightforward synthesis via Fischer

esterification. The presence of the reactive disulfide bond and the lipophilic 2-ethylhexyl chains

are its most notable structural features, suggesting potential for further research into its

material properties and chemical reactivity. For researchers and drug development

professionals, this compound represents an area with a significant lack of data, which may

present opportunities for novel investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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